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Compound of Interest

Compound Name: Perindoprilat

Cat. No.: B1679611 Get Quote

An Application Note and Protocol for the High-Performance Liquid Chromatography (HPLC)

Quantification of Perindoprilat, the active metabolite of Perindopril, is detailed below.

Perindopril is an angiotensin-converting enzyme (ACE) inhibitor widely used in the treatment of

hypertension and heart failure.[1] It is a prodrug that is rapidly metabolized in the liver to its

active metabolite, perindoprilat.[1] Accurate and precise quantification of perindoprilat is
crucial for pharmacokinetic studies, therapeutic drug monitoring, and quality control of

pharmaceutical formulations.

Application Note: HPLC Quantification of
Perindoprilat
This application note describes a validated reverse-phase high-performance liquid

chromatography (RP-HPLC) method for the determination of perindoprilat in pharmaceutical

dosage forms. The method is simple, rapid, and provides accurate and reproducible results.

Chromatographic Conditions
A summary of various reported HPLC methods for the quantification of Perindopril (the prodrug

of Perindoprilat) is presented in Table 1. These methods can be adapted for the quantification

of Perindoprilat with appropriate validation.

Table 1: Summary of Reported HPLC Methods for Perindopril Quantification
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Parameter Method 1 Method 2 Method 3 Method 4

Column C18

Symmetry C18

(4.6 x 100 mm, 5

µm)[1]

Kromasil C8 (4.6

mm × 250 mm, 5

µ particle size)[2]

C18 (250 mm ×

4.6 mm, i.d.,

particle size 5

mm)[3]

Mobile Phase

Phosphate

buffer:

Acetonitrile

(65:35 v/v), pH

3.0[4]

Phosphate

Buffer: Methanol

(30:70 v/v), pH

5.0[1]

Buffer

(Potassium

dihydrogen

orthophosphate):

Acetonitrile

(59:41 v/v), pH

2.6[2]

Not specified

Flow Rate 0.6 mL/min[4] 0.8 mL/min[1] 1.0 mL/min[2] 1.0 mL/min[3]

Detection

Wavelength
209 nm[4] 215 nm[1] 210 nm[2] 215 nm[3]

Injection Volume Not specified 20 µL[1] 10 µL[2] Not specified

Retention Time 3.122 min[4] 2.45 min[1] Not specified 2.793 min[3]

Method Validation Summary
The described HPLC methods have been validated according to the International Conference

on Harmonisation (ICH) guidelines. A summary of the validation parameters is presented in

Table 2.

Table 2: Summary of Method Validation Parameters for Perindopril Quantification
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Parameter Method 1 Method 2 Method 3 Method 4

Linearity Range

(µg/mL)
20-100[4] 10-50[1] 48-112[5] 4-20[3]

Correlation

Coefficient (r²)
0.9997[4] 0.999[1] Not specified Not specified

Accuracy (%

Recovery)
Not specified Not specified 98.9-100.4%[5]

99.00 - 100.5%

[3]

Precision

(%RSD)
Not specified Not specified Not specified 0.865%[3]

LOD (µg/mL) Not specified 1.09[1] 3.03[5] 2[3]

LOQ (µg/mL) Not specified 3.63[1] 9.17[5] 7.0[3]

Experimental Protocol: HPLC Quantification of
Perindoprilat
This protocol provides a detailed procedure for the quantification of perindoprilat in tablet

dosage forms based on a representative HPLC method.

Materials and Reagents
Perindopril Erbumine reference standard

HPLC grade acetonitrile

HPLC grade methanol

Potassium dihydrogen phosphate (KH2PO4)

Orthophosphoric acid

Triethylamine

HPLC grade water
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0.45 µm membrane filters

Instrumentation
High-Performance Liquid Chromatography (HPLC) system with UV detector

C18 analytical column (e.g., 250 mm x 4.6 mm, 5 µm)

Ultrasonic bath

pH meter

Analytical balance

Preparation of Solutions
3.1. Preparation of Phosphate Buffer (pH 3.0)

Weigh 7 g of KH2PO4 and dissolve it in 1000 mL of HPLC grade water.[4]

Add 2 mL of Triethylamine.[4]

Adjust the pH to 3.0 with orthophosphoric acid.[4]

Filter the buffer through a 0.45 µm membrane filter.

3.2. Preparation of Mobile Phase

Mix the phosphate buffer (pH 3.0) and acetonitrile in a ratio of 65:35 (v/v).[4]

Degas the mobile phase in an ultrasonic water bath for 5 minutes.[4]

3.3. Preparation of Standard Stock Solution (100 µg/mL)

Accurately weigh 25 mg of Perindopril Erbumine reference standard and transfer it to a 100

mL volumetric flask.[4]

Add approximately 25 mL of the mobile phase and sonicate for 15 minutes to dissolve.[4]
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Make up the volume to 100 mL with the mobile phase.[4]

3.4. Preparation of Working Standard Solutions

Prepare a series of working standard solutions with concentrations ranging from 20 to 100

µg/mL by diluting the standard stock solution with the mobile phase.[4]

3.5. Preparation of Sample Solution

Weigh and powder 20 tablets.

Accurately weigh a portion of the powder equivalent to 25 mg of perindopril and transfer it to

a 100 mL volumetric flask.[4]

Add about 25 mL of the mobile phase and sonicate for 15 minutes.[4]

Add another 25 mL of the mobile phase and shake continuously for 15 minutes.[4]

Make up the volume to 100 mL with the mobile phase.

Filter the solution through a 0.45 µm membrane filter.

Dilute the filtered solution with the mobile phase to obtain a final concentration within the

calibration range.

Chromatographic Analysis
Set up the HPLC system with the C18 column and the prepared mobile phase.

Set the flow rate to 0.6 mL/min and the detection wavelength to 209 nm.[4]

Inject 20 µL of each working standard solution and the sample solution into the

chromatograph.

Record the peak areas of the chromatograms.

Data Analysis
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Construct a calibration curve by plotting the peak area of the standard solutions against their

corresponding concentrations.

Determine the concentration of perindoprilat in the sample solution from the calibration

curve.

Calculate the amount of perindoprilat in the tablet formulation.

Visualizations
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Caption: Experimental workflow for HPLC quantification of Perindoprilat.
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Caption: Mechanism of action of Perindoprilat.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [High-performance liquid chromatography method for
Perindoprilat quantification]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1679611#high-performance-liquid-chromatography-
method-for-perindoprilat-quantification]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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